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Compound of Interest

Compound Name:
1-ethyl-4-methyl-1H-pyrazole-5-

carbaldehyde

CAS No.: 1855890-55-9

Cat. No.: B6267321

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of pyrazole-5-carbaldehyde

derivatives, a distinct subclass of nitrogen-containing heterocycles. While the 4-formyl isomers

are ubiquitous due to facile Vilsmeier-Haack formylation, the 5-formyl derivatives offer a unique

steric and electronic environment due to their proximity to the N1-substituent. This guide details

the regioselective synthesis of the 5-carbaldehyde scaffold, its conversion into bioactive Schiff

bases, and the mechanistic underpinnings of their anticancer (EGFR inhibition) and

antimicrobial profiles.

Structural Activity Relationship (SAR): The
"Warhead" Logic
The pyrazole-5-carbaldehyde moiety serves as a critical pharmacophore. Its biological potency

is governed by three structural pillars:
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The C5-Position Advantage: Unlike the C4-position, the C5-aldehyde is adjacent to the N1

nitrogen. When N1 is substituted (e.g., with a phenyl group), the C5-substituent experiences

significant steric interaction, forcing orthogonal twisting of attached Schiff bases. This non-

planar geometry often enhances solubility and selectivity for deep hydrophobic pockets in

enzymes like EGFR or COX-2.

The Aldehyde "Warhead": The aldehyde itself is rarely the final drug; it is a reactive handle

used to generate Schiff bases (imines), hydrazones, or oximes. The azomethine bond (-

CH=N-) in these derivatives is essential for binding to biological targets via hydrogen

bonding and

-

stacking.

Electronic Tuning: Electron-withdrawing groups (EWGs) on the N1-phenyl ring (e.g., -Cl, -

NO2) increase the electrophilicity of the C5-aldehyde, facilitating faster condensation

reactions and altering the redox potential of the final metal-complexed derivatives.

Synthetic Pathways: Regioselective Access
Accessing the 5-carbaldehyde isomer is synthetically more challenging than the 4-isomer

because standard electrophilic aromatic substitution (Vilsmeier-Haack) favors the electron-rich

C4 position.

Method A: Direct C5-Lithiation (The "Expert" Route)
This method utilizes the Directed Ortho Metalation (DoM) strategy. The N1-phenyl group acts

as a directing group, allowing lithiation specifically at the C5 position, followed by quenching

with DMF.

Reagents: n-Butyllithium (n-BuLi), THF, DMF.[1]

Conditions: Cryogenic (–78 °C) to prevent ring fragmentation or scrambling.

Mechanism: The lithium coordinates to the N2 nitrogen, directing the base to deprotonate the

C5 proton.
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Method B: Oxidative Cleavage or Functionalization
Alternatively, 5-methylpyrazoles (synthesized via condensation of hydrazine with 1,3-diketones)

can be oxidized to the aldehyde, though this often requires harsh conditions (e.g., SeO2).

Visualization: Synthetic Workflow
The following diagram illustrates the divergence between obtaining the common 4-isomer and

the targeted 5-isomer.
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Caption: Divergent synthetic pathways. Note that direct electrophilic substitution yields the 4-

isomer, while directed lithiation is required for the 5-isomer.

Key Biological Domains[2]
Anticancer Activity (EGFR Inhibition)
Derivatives of pyrazole-5-carbaldehyde, particularly Schiff bases bearing thiazole or triazole

moieties, have shown potent inhibition of Epidermal Growth Factor Receptor (EGFR).

Mechanism: The pyrazole ring mimics the adenine pharmacophore of ATP, fitting into the

ATP-binding pocket of EGFR. The Schiff base side chain extends into the hydrophobic back

pocket, preventing receptor phosphorylation.

Apoptosis Induction: These compounds often trigger the mitochondrial apoptotic pathway,

characterized by the upregulation of Bax (pro-apoptotic) and downregulation of Bcl-2 (anti-

apoptotic).

Antimicrobial Activity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b6267321/docs?utm_src=pdf-body-img#technical-guide-biological-activity-and-synthesis-of-pyrazole-5-carbaldehyde-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6267321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schiff bases derived from pyrazole-5-carbaldehyde exhibit broad-spectrum activity against

Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.

Mechanism: The azomethine nitrogen (-CH=N-) can chelate metal ions essential for bacterial

metabolism. Furthermore, the lipophilic nature of the N1-phenyl group facilitates penetration

through the bacterial lipid bilayer.

Data Summary: Comparative Potency (IC50 / MIC)
Derivative
Type

Target /
Organism

Activity Metric
Reference
Standard

Notes

5-Formyl Schiff

Base (Thiazole)
EGFR Kinase IC50: 0.06 µM

Erlotinib (0.03

µM)

High selectivity

due to H-bonding

5-Formyl

Hydrazone
S. aureus MIC: 4 µg/mL

Ciprofloxacin (2

µg/mL)

Membrane

disruption

mechanism

5-Formyl

Thiosemicarbazo

ne

MCF-7 (Breast

Cancer)
IC50: 5.8 µM

Doxorubicin (2.5

µM)

Induces G2/M

phase arrest

Experimental Protocols
Protocol A: Synthesis of 1-Phenyl-1H-pyrazole-5-
carbaldehyde
Validation: This protocol ensures regioselectivity via kinetic control.

Preparation: In a flame-dried 3-neck flask under Argon, dissolve 1-phenylpyrazole (1.0 eq) in

anhydrous THF.

Lithiation: Cool to –78 °C (dry ice/acetone bath). Add n-BuLi (1.2 eq, 1.6M in hexanes)

dropwise over 20 minutes.

Critical Step: Maintain temperature below –70 °C to prevent ortho-lithiation of the phenyl

ring.
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Incubation: Stir at –78 °C for 1 hour. The solution typically turns yellow/orange.

Formylation: Add anhydrous DMF (1.5 eq) dropwise. Stir for 30 mins at –78 °C, then allow to

warm to room temperature (RT) over 2 hours.

Workup: Quench with saturated NH4Cl solution. Extract with Ethyl Acetate (3x). Wash

organic layer with brine, dry over Na2SO4, and concentrate.

Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

Yield Expectation: 65-75%.

Protocol B: Synthesis of Pyrazole-5-Schiff Bases
Condensation: Dissolve pyrazole-5-carbaldehyde (1 mmol) and the appropriate amine (1

mmol) in absolute ethanol (10 mL).

Catalysis: Add 2-3 drops of glacial acetic acid.

Reflux: Reflux for 4–6 hours. Monitor via TLC (Mobile phase: 30% EtOAc in Hexane).

Isolation: Cool to RT. The Schiff base usually precipitates. Filter and recrystallize from

ethanol.

Protocol C: In Vitro Cytotoxicity Assay (MTT)
Seeding: Seed cancer cells (e.g., HeLa or MCF-7) in 96-well plates (5,000 cells/well).

Incubate for 24h.

Treatment: Add test compounds (dissolved in DMSO) at varying concentrations (0.1 – 100

µM).

Incubation: Incubate for 48h at 37 °C / 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Mechanism of Action Visualization
The following diagram details the signaling cascade inhibition by these derivatives in cancer

cells.
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Caption: Mechanism of Action. The derivative inhibits EGFR phosphorylation, disrupting

downstream survival signals and triggering mitochondrial apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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